Cas no 878060-22-1 (N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878060-22-1
• MF: C₂₆H₃₀N₄O₅S
• MW: 510.605205059052
• CID: 5510862
• Update Time: 2025-05-19

N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C26H30N4O5S/c1-18-11-13-29(14-12-18)26(33)16-30-15-24(22-5-3-4-6-23(22)30)36(34,35)17-25(32)28-21-9-7-20(8-10-21)27-19(2)31/h3-10,15,18H,11-14,16-17H2,1-2H3,(H,27,31)(H,28,32)
• InChI Key： RPBVQIUHJOQZNK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CS(C1C2=C(N(CC(N3CCC(C)CC3)=O)C=1)C=CC=C2)(=O)=O

Additional information on N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

Introduction to N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

The compound with the CAS number 878060-22-1 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel therapeutic agents. This intricate structure, characterized by its 4-acetamidophenyl and sulfonyl functional groups, as well as its incorporation of a 4-methylpiperidin-1-yl moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular framework of N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide exhibits a rich interplay of electronic and steric properties. The presence of the sulfonyl group not only enhances the lipophilicity of the molecule but also introduces potential hydrogen bonding capabilities, which are crucial for binding to biological targets. The 4-methylpiperidin-1-yl substituent adds another layer of complexity, influencing both the solubility and metabolic stability of the compound.

In recent years, there has been significant interest in indole derivatives due to their diverse biological activities. The indole core in this compound, specifically linked to an acetoacetamide moiety, has been implicated in various pharmacological effects, including anti-inflammatory and analgesic properties. The combination of these structural elements suggests that this compound may exhibit multifaceted therapeutic potential.

The synthesis of N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide involves a series of well-established organic reactions, including sulfonylation, condensation, and cyclization. Each step is meticulously designed to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic techniques has enabled chemists to fine-tune the structure, optimizing it for better pharmacokinetic profiles.

The pharmacological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preliminary studies indicate that it may interact with a variety of biological targets, including enzymes and receptors involved in pain signaling and inflammation. The presence of the sulfonyl group is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates. Additionally, the 4-methylpiperidin-1-yl moiety may contribute to central nervous system penetration, making it a potential candidate for treating neurological disorders.

In vitro studies have demonstrated that N-(4-acetamidophenyl)-2-({1-2-(4-methylpiperidin-1-y l strong >)-2-o x o e t h y l - 1 H - i n d o l - 3 - y l } sulfonyl)acetamide exhibits potent activity against several key targets. For instance, it has shown significant inhibition of enzymes such as COX-II and NF-kB p65, which are central players in inflammatory pathways. Furthermore, its interaction with other therapeutic targets suggests broad-spectrum activity that could be beneficial in treating chronic inflammatory conditions.

The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing new moieties, chemists can explore novel analogs with enhanced efficacy or improved safety profiles. This flexibility underscores the importance of having a robust starting point like N-(< strong >4-acetam idophen y l strong >)-2-{( 1 - 2 - ( 4 - m e t h y l p i p e r i d i n - 1 - y l ) - 2 - o x o e t h y l - 1 H - i n d o l - 3 - y l } sulfonyl)acetamide for drug discovery efforts.

The development of new therapeutic agents is often hampered by issues related to solubility and bioavailability. However, the structural design of this compound addresses some of these challenges through its balanced hydrophobicity and hydrogen bonding capabilities. These properties not only enhance oral bioavailability but also improve tissue distribution, ensuring that the active moiety reaches its target sites effectively.

Ongoing research is focused on elucidating the detailed pharmacological profile of N-(< strong >4-acetam idophen y l strong >)-2-{( 1 - 2 - ( 4 - m e t h y l p i p e r i d i n - 1 - y l ) - 2 - o x o e t h y l - 1 H - i n d o l - 3 - y l } sulfonyl)acetamide through both preclinical and clinical studies. These efforts aim to validate its therapeutic potential and identify any potential side effects or interactions with existing treatments. The compound's unique structure provides a compelling rationale for further investigation into its role in addressing various diseases.

In conclusion, N-(< strong >4-acetam idophen y l strong >)-2-{( 1 - 2 - ( 4 - m e t h y l p i p e r i d i n - 1 - y l ) - 2 - o x o e t h y l - 1 H - i n d o l - 3 - y l } sulfonyl)acetamide represents a significant advancement in chemical biology and medicinal chemistry. Its intricate structure and promising pharmacological properties make it a valuable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.